2-Chloro-2,3,3-trifluorosuccinic acid
Overview
Description
2-Chloro-2,3,3-trifluorosuccinic acid (CF3COOH), also known as trifluoromethanesulfonic acid, is an important organic compound that has been widely used in scientific research, laboratory experiments, and industrial applications. It is a colorless, volatile liquid with a strong acidity and a pungent odor. The acid is highly soluble in water and has a relatively low melting point of -46.3°C. It is stable to heat and light, and is not easily oxidized.
Scientific Research Applications
Synthesis of Fluorinated Pyrethroids
2-Chloro-2,3,3-trifluorosuccinic acid is used in the synthesis of fluorinated pyrethroids . This involves the selective formation of the cis cyclopropane ring using intramolecular alkylation of the haloaldehyde and a novel transformation of the aldehydes to the corresponding esters via the cyanohydrins .
Production of Tetrafluoro Dichlorosuccinic Acid
This compound is also used in the production of tetrafluoro dichlorosuccinic acid . After 4 hours of reaction, a small amount of white solid was dissolved with acetone. GC analysis results show that 48% of the product was tetrafluoro dichlorosuccinic acid .
Production of Trifluorotrichloro Succinic Acid
Another product of the reaction involving 2-Chloro-2,3,3-trifluorosuccinic acid is trifluorotrichloro succinic acid . GC analysis results show that 32% of the product was trifluorotrichloro succinic acid .
Pharmaceutical Applications
The trifluoromethyl group in 2-Chloro-2,3,3-trifluorosuccinic acid is found in many FDA-approved drugs . For example, Alpelisib, a drug used to treat breast cancer, contains trifluoromethyl alkyl substituted pyridine, aminothiazole, and pyrrolidine carboxamide moieties attached through urea linkage .
Mechanism of Action
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
It is known that the compound has a melting point of 55 °c and a predicted boiling point of 1972±350 °C . Its predicted density is 1.849±0.06 g/cm3 . These properties can influence the compound’s bioavailability.
Result of Action
Action Environment
properties
IUPAC Name |
2-chloro-2,3,3-trifluorobutanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClF3O4/c5-3(6,1(9)10)4(7,8)2(11)12/h(H,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWSACKQBEIHEPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(C(C(=O)O)(F)Cl)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClF3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70596460 |
Source
|
| Record name | 2-Chloro-2,3,3-trifluorobutanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70596460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.50 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
866-16-0 |
Source
|
| Record name | 2-Chloro-2,3,3-trifluorobutanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70596460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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